molecular formula C20H26N6OS B5558389 2-[(5-methylpyrazin-2-yl)methyl]-9-[2-(methylthio)pyrimidin-4-yl]-2,9-diazaspiro[5.5]undecan-3-one

2-[(5-methylpyrazin-2-yl)methyl]-9-[2-(methylthio)pyrimidin-4-yl]-2,9-diazaspiro[5.5]undecan-3-one

Cat. No. B5558389
M. Wt: 398.5 g/mol
InChI Key: JNXAJFXHXYOEJW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[(5-methylpyrazin-2-yl)methyl]-9-[2-(methylthio)pyrimidin-4-yl]-2,9-diazaspiro[5.5]undecan-3-one is a useful research compound. Its molecular formula is C20H26N6OS and its molecular weight is 398.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 398.18888065 g/mol and the complexity rating of the compound is 541. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activities

  • This compound is a potential intermediate in the synthesis of various heterocyclic compounds. It has been used in the preparation of novel N-arylpyrazole-containing enaminones, leading to substituted pyridine derivatives with notable antimicrobial activities (Riyadh, 2011).

Pyrazolopyrimidine Derivatives and Biological Evaluation

  • Pyrazolo[1,5-a]pyrimidines, derived from similar chemical structures, have been synthesized and evaluated for their biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. These derivatives show promise in pharmaceutical research due to their biological efficacy (Abdelriheem et al., 2017).

Potential in Cognitive Impairment Treatment

  • Similar compounds have been explored for their potential in treating cognitive deficits associated with neurological disorders. For instance, a set of 3-aminopyrazolo[3,4-d]pyrimidinones showed significant inhibitory potency for phosphodiesterase 1 (PDE1), indicating their potential use in treating cognitive impairments in conditions like schizophrenia and Alzheimer's disease (Li et al., 2016).

Anti-inflammatory and Analgesic Applications

  • Pyrimidine derivatives, closely related to the queried compound, have been synthesized and tested for their anti-inflammatory and analgesic activities. Some of these compounds demonstrated efficacy comparable to standard drugs, highlighting their potential therapeutic applications (Sondhi et al., 2007).

Synthesis of Diazaspiro[5.5]undecane Derivatives

  • The compound is a potential precursor for the synthesis of various diazaspiro[5.5]undecane derivatives, which are constructed via intramolecular spirocyclization of substituted pyridines. These derivatives are significant in organic synthesis and pharmaceutical applications (Parameswarappa & Pigge, 2011).

properties

IUPAC Name

2-[(5-methylpyrazin-2-yl)methyl]-9-(2-methylsulfanylpyrimidin-4-yl)-2,9-diazaspiro[5.5]undecan-3-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H26N6OS/c1-15-11-23-16(12-22-15)13-26-14-20(5-3-18(26)27)6-9-25(10-7-20)17-4-8-21-19(24-17)28-2/h4,8,11-12H,3,5-7,9-10,13-14H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JNXAJFXHXYOEJW-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CN=C(C=N1)CN2CC3(CCC2=O)CCN(CC3)C4=NC(=NC=C4)SC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H26N6OS
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

398.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.